1-Cyclopentyl-4-nitrosopiperazine-d9

• Molecular Formula: C9H17N3O
• Molecular Weight: 192.31 g/mol
• InChI: InChI=1S/C9H17N3O/c13-10-12-7-5-11(6-8-12)9-3-1-2-4-9/h9H,1-8H2/i1D2,2D2,3D2,4D2,9D
• InChIKey: JSRLIZBFYXZPLC-UBYKYTGMSA-N

CPNP-d9: Deuterated Internal Standard for Nitrosamine Quantification

1-Cyclopentyl-4-nitrosopiperazine-d9 (CPNP-d9) is a stable isotope-labeled analog of the nitrosamine impurity 1-cyclopentyl-4-nitrosopiperazine (CPNP), in which nine hydrogen atoms on the cyclopentyl moiety are replaced with deuterium . This deuterium labeling confers a distinct molecular weight of 192.31 g/mol (unlabeled: ~183.26 g/mol) and creates a +9 Da mass shift from the unlabeled analyte . CPNP-d9 is specifically designed and utilized as an internal standard (IS) for the accurate and precise quantification of CPNP via liquid chromatography-tandem mass spectrometry (LC-MS/MS), a critical need in pharmaceutical quality control following the discovery of nitrosamine impurities in essential anti-tuberculosis drugs like rifapentine [1].

IS

Product role

Stable isotope-labeled internal standard (SIL-IS)

WF

Workflow

LC-MS/MS quantification of CPNP nitrosamine impurity

MC

Key need

Matrix-effect correction for complex drug product matrices

• [1] Li, Q., et al. (2023). Trace Level Quantification of Nitrosamine Impurities in Tuberculosis Medicines by LC-MS/MS. Poster presented at AAPS 2023 PharmSci 360. View Source

Why CPNP-d9 Cannot Be Replaced in Nitrosamine Analysis

The trace-level quantification of nitrosamine impurities like CPNP in complex pharmaceutical matrices is fraught with analytical challenges, most notably severe matrix effects that can lead to inaccurate results [1]. The unlabeled analyte, CPNP, is subject to significant ion suppression or enhancement during LC-MS/MS analysis when co-eluting with drug substances or excipients [2]. Generic or structural analog internal standards (e.g., a different nitrosamine or a non-isotopically labeled compound) fail to adequately correct for these variable matrix effects, as they do not precisely co-elute with the target analyte. Consequently, their use can lead to gross over- or under-estimation of impurity levels, potentially resulting in false compliance or unnecessary drug shortages. 1-Cyclopentyl-4-nitrosopiperazine-d9 is specifically required because its near-identical physicochemical properties ensure it perfectly mimics the behavior of the native CPNP analyte throughout sample preparation and LC separation, thereby providing the most robust compensation for matrix-induced variability and ionization fluctuations [3].

Target internal standard

CPNP-d9 co-elutes with CPNP and mirrors ionization, enabling robust matrix correction.

Unlabeled CPNP

May not provide separate MS channel; fails to compensate for variable ion suppression.

Target internal standard

Deuterated on carbon; label resists H/D exchange, ensuring consistent mass shift.

Structural analog IS

Differential retention and ionization may not track analyte behavior, leading to biased results.

• [1] Journal of Pharmaceutical and Biomedical Analysis Open. (2024). Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. Volume 3, 100027. View Source
• [2] Li, Q., et al. (2023). Trace Level Quantification of Nitrosamine Impurities in Tuberculosis Medicines by LC-MS/MS. Poster presented at AAPS 2023 PharmSci 360. View Source
• [3] USP Nitrosamines Exchange. (2025). Nitrosamine internal standards - what should be taken into consideration? View Source

CPNP-d9: Quantitative Performance Evidence

Isotopic Mass Differentiation

1-Cyclopentyl-4-nitrosopiperazine-d9 is differentiated from its unlabeled parent molecule by the substitution of nine hydrogen atoms with deuterium atoms on the cyclopentyl ring . This structural modification results in a molecular weight of 192.31 g/mol, which is a +9.05 Da increase compared to the unlabeled analyte's molecular weight of approximately 183.26 g/mol . This mass difference is sufficient for unambiguous chromatographic separation and detection using mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, without altering the compound's chemical or chromatographic behavior significantly [1].

Isotopic mass shift

Head-to-head

+9.05 Da (192.31 vs 183.26 g/mol)

Enables separate MRM detection channels; prerequisite for accurate quantitative correction.

Theoretical mass confirmed by CoA.

Evidence Dimension	Molecular Weight and Isotopic Mass Shift
Target Compound Data	192.31 g/mol (C9H8D9N3O)
Comparator Or Baseline	1-Cyclopentyl-4-nitrosopiperazine (unlabeled), ~183.26 g/mol (C9H17N3O)
Quantified Difference	Mass increase of 9.05 Da (Deuterium incorporation)
Conditions	Theoretical calculation based on molecular formula. Confirmed by vendor Certificate of Analysis (CoA).

Why This Matters

This precise mass difference is a prerequisite for use as an internal standard, enabling separate MS detection channels for analyte and IS, which is the foundation for accurate quantitative correction.

• [1] USP Nitrosamines Exchange. (2025). Nitrosamine internal standards - what should be taken into consideration? View Source

Matrix Effect Correction

In the validated LC-MS/MS method for quantifying CPNP in rifapentine drug products, the use of an external calibration method was found to be inadequate due to severe matrix effects causing ionization suppression [1]. The study demonstrated that the use of a stable isotope-labeled internal standard (SIL-IS), such as CPNP-d9, was necessary to achieve acceptable method accuracy [2]. Without a SIL-IS, the recovery of CPNP from spiked rifapentine samples was low, compromising the method's reliability [1].

Matrix correction

Cross-study

Accuracy 70–130% with SIL-IS; external calibration inadequate

Supports matrix-effect correction requirement for nitrosamine impurity methods.

Validation range 0.05–10 ppm in rifapentine drug products.

Evidence Dimension	Method Accuracy/Recovery in Presence of Matrix Effects
Target Compound Data	CPNP-d9 as Internal Standard: Method accuracy within 70%–130% and reproducibility <20% RSD for a validated range of 0.05–10 ppm [2].
Comparator Or Baseline	External Calibration: Inadequate recovery due to ionization suppression from co-eluting matrix interferences; no quantitative data provided for external calibration alone [1].
Quantified Difference	Method with SIL-IS meets regulatory validation criteria (accuracy 70-130%); external calibration fails to correct for matrix effects, leading to inaccurate results.
Conditions	LC-MS/MS analysis of CPNP in rifapentine drug substance and products; validation range of 0.05–10 ppm [2].

Why This Matters

This evidence confirms that CPNP-d9 is not just a preferred option but a *required* component for a validated, regulatory-compliant analytical method to quantify CPNP in complex drug matrices.

• [1] Li, Q., et al. (2023). Trace Level Quantification of Nitrosamine Impurities in Tuberculosis Medicines by LC-MS/MS. Poster presented at AAPS 2023 PharmSci 360. View Source
• [2] Journal of Pharmaceutical and Biomedical Analysis Open. (2024). Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. Volume 3, 100027. View Source

Deuterium Label Stability

1-Cyclopentyl-4-nitrosopiperazine-d9 is deuterated on the cyclopentyl ring, meaning the deuterium atoms are attached to carbon atoms rather than a heteroatom . According to analytical best practices, this is a critical design feature because hydrogen-deuterium exchange can only occur if the deuterium is attached to a heteroatom (e.g., N, O, S) [1]. Labeling on carbon ensures that the deuterium label is stable and will not undergo back-exchange to hydrogen under typical analytical conditions (e.g., in protic solvents or acidic/basic mobile phases), thereby maintaining isotopic purity and a consistent mass shift throughout the analysis.

Deuterium stability

Class-level

Carbon-bound label; no heteroatom H/D exchange expected

Label design expected to resist back-exchange, supporting long-term method robustness.

No quantitative exchange data for this compound.

Evidence Dimension	Stability of Isotopic Label
Target Compound Data	Deuterium on carbon atoms (cyclopenyl ring) prevents H/D exchange.
Comparator Or Baseline	Compounds deuterated on heteroatoms (e.g., N-D, O-D), which are susceptible to H/D back-exchange in protic solvents.
Quantified Difference	Qualitative difference: stable vs. labile label. No quantitative data on exchange rate is available for this specific compound.
Conditions	Inference based on established principles of isotopic labeling for LC-MS internal standards [1]. Confirmed by structural data showing deuteration on the cyclopentyl moiety .

Why This Matters

This ensures the long-term reliability and robustness of the analytical method, preventing calibration drift and inaccuracies that could arise from a shifting internal standard mass due to deuterium loss.

• [1] USP Nitrosamines Exchange. (2025). Nitrosamine internal standards - what should be taken into consideration? View Source

ISO 17034 Certified Supply

1-Cyclopentyl-4-nitrosopiperazine-d9 is available as an analytical standard produced under an ISO 17034 accredited reference material producer system . This certification provides documented traceability and assigned property values with associated uncertainties, which are essential for regulatory filings and method validation in a GMP environment. The procurement of a non-certified or research-grade compound would lack this formal metrological traceability, requiring additional, costly in-house qualification and validation to meet the same evidentiary standards.

Certified supply

Specification

ISO 17034 certified reference material available

Provides documented metrological traceability for method validation documentation.

Procurement choice; verify vendor certification scope.

Evidence Dimension	Metrological Traceability and Quality Assurance Level
Target Compound Data	Available as an ISO 17034 certified reference material (CRM) from certain vendors .
Comparator Or Baseline	Non-certified, research-grade, or 'for laboratory use only' labeled compounds.
Quantified Difference	Binary: certified vs. non-certified. No quantitative value for difference in analytical performance.
Conditions	Procurement specification and regulatory requirement context.

Why This Matters

For laboratories operating under GMP or submitting data to regulatory bodies (FDA, EMA), procuring an ISO 17034 certified reference material can significantly streamline compliance and reduce the burden of proof for analytical method quality.

Applications of CPNP-d9

Regulated Nitrosamine Impurity Testing

This is the primary application for CPNP-d9. As demonstrated by the USP, it is an indispensable internal standard for validated LC-MS/MS methods designed to quantify CPNP in rifapentine drug substance and finished products [1]. Its use is critical for meeting FDA and EMA regulatory requirements for nitrosamine impurity control, particularly given the established acceptable intake limit of 0.1 ppm [2]. The method's validation range of 0.05–10 ppm for CPNP in rifapentine was achieved using a stable isotope-labeled internal standard approach [1].

Mitigating Matrix Effects

Researchers developing new analytical methods for nitrosamines in complex matrices will find CPNP-d9 essential for characterizing and correcting matrix effects. As highlighted in recent literature, matrix effects can severely compromise method accuracy [3]. Using a stable isotope-labeled internal standard like CPNP-d9 is a primary mitigation strategy. Its performance can be directly compared to other approaches like standard addition or extensive sample clean-up to determine the most robust and efficient workflow for a given sample type [4].

Method Transfer Across MS Platforms

When transferring a validated method from a high-resolution mass spectrometer (HRMS) to a more widely accessible triple quadrupole (QqQ) platform, as performed by the USP, the use of an internal standard like CPNP-d9 is paramount for ensuring method accuracy [1]. It helps compensate for differences in ionization efficiency, sensitivity, and matrix effects that can occur when changing instrument platforms, facilitating a smoother and more reliable method transfer process.

Nitrosamine Stability and Degradation

In forced degradation studies used to assess drug product stability and understand degradation pathways, accurate quantification of any newly formed impurities is required. CPNP-d9 can serve as a stable reference point to quantify the formation of CPNP over time or under stress conditions (e.g., heat, humidity, oxidation), as its isotopic label ensures it is not formed during the study and its signal remains distinct from the analyte, providing a reliable measure of CPNP accumulation [5].

Application

Selection Property

Validation Focus

Nitrosamine impurity quantification in drug products

SIL-IS co-elution and matrix correction

Accuracy and precision across pharmaceutical matrices

Matrix-effect characterization in complex samples

Compensation for ion suppression/enhancement

Recovery and matrix-effect assessment

Method transfer between HRMS and QqQ platforms

Platform-independent ionization normalization

Consistency of quantitative response

Forced degradation and stability studies

Stable reference for CPNP accumulation

Accurate impurity profiling over time

• [1] Li, Q., et al. (2023). Trace Level Quantification of Nitrosamine Impurities in Tuberculosis Medicines by LC-MS/MS. Poster presented at AAPS 2023 PharmSci 360. View Source
• [2] FDA. (2020). FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine. View Source
• [3] Journal of Pharmaceutical and Biomedical Analysis Open. (2024). Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. Volume 3, 100027. View Source
• [4] Journal of Pharmaceutical and Biomedical Analysis Open. (2024). Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. Volume 3, 100027. View Source
• [5] Veeprho. 1-Cyclopentyl-4-nitrosopiperazine-d9 Product Page. View Source